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Abstract
This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of the anaplastic lymphoma kinase (ALK) inhibitor, CEP-28122, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to this protocol is critical for ensuring the stability,

and consistent performance of the compound in various experimental settings. The information

presented is intended to support researchers in pharmacology, oncology, and drug

development in achieving accurate and reproducible results.

Introduction
CEP-28122 is a potent and selective inhibitor of anaplastic lymphoma kinase (ALK), a key

therapeutic target in certain types of cancers. Accurate preparation of stock solutions is the first

and a critical step in preclinical research to ensure reliable experimental outcomes. Dimethyl

sulfoxide (DMSO) is a widely used polar aprotic solvent capable of dissolving a broad range of

small organic molecules, including CEP-28122. This protocol outlines the necessary steps for

preparing a concentrated stock solution of CEP-28122 in DMSO, which can then be diluted to

working concentrations for various in vitro and in vivo assays.
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A summary of the key physicochemical properties of CEP-28122 is provided in the table below.

This information is essential for accurate calculations and proper handling of the compound.

Property Value Reference

Molecular Formula C₂₈H₃₅ClN₆O₃ [1]

Molecular Weight 539.07 g/mol [1][2]

Appearance Solid powder

Solubility in DMSO ≥ 30 mg/mL [3]

Storage of Solid
Room temperature for months,

or -20°C for up to 3 years

Storage of Stock Solution

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[4]

Materials and Equipment
Materials

CEP-28122 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile, amber or opaque polypropylene or glass vials

Sterile, disposable pipette tips

Equipment
Calibrated analytical balance

Vortex mixer

Pipettes (P1000, P200, P20)
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Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Experimental Protocol: Preparation of a 10 mM CEP-
28122 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CEP-28122 in DMSO. The

concentration can be adjusted based on experimental needs and the solubility of the

compound.

Pre-Preparation
Bring the vial of CEP-28122 powder to room temperature before opening to prevent

condensation of moisture.

Ensure that the DMSO is anhydrous, as water can affect the solubility and stability of the

compound.[5]

Prepare a sterile and clean work area.

Calculation of Required Mass and Volume
To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 539.07 g/mol x 1000 mg/g = 5.39 mg

The required volume of DMSO will be 1 mL.

Step-by-Step Procedure
Carefully weigh out the calculated amount of CEP-28122 powder (e.g., 5.39 mg) using an

analytical balance and transfer it to a sterile vial.
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Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial containing the CEP-
28122 powder.

Cap the vial tightly and vortex the solution thoroughly until the CEP-28122 powder is

completely dissolved. Gentle warming in a water bath (up to 37°C) may aid in dissolution if

necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque vials to

avoid repeated freeze-thaw cycles and exposure to light.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Dilution to Working Concentration
When preparing working solutions for cell-based assays, it is crucial to minimize the final

DMSO concentration to avoid solvent-induced toxicity.[6] A final DMSO concentration of less

than 0.5% is generally recommended.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock:

Perform a serial dilution of the 10 mM stock solution in DMSO if necessary.

Add 1 µL of the 10 mM stock solution to 999 µL of the desired aqueous buffer or cell culture

medium. This results in a 1:1000 dilution and a final DMSO concentration of 0.1%.

Safety Precautions
Standard laboratory safety practices should be followed when handling CEP-28122 and

DMSO.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the CEP-28122 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.
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DMSO can facilitate the absorption of other chemicals through the skin; therefore, exercise

caution and avoid direct contact.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the CEP-28122 stock

solution.
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Caption: Workflow for CEP-28122 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of CEP-28122 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8037760#how-to-prepare-cep-28122-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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